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Compound of Interest

Compound Name: Dephospho-coa

Cat. No.: B1666307 Get Quote

An essential enzyme in the final step of coenzyme A (CoA) biosynthesis, Dephospho-CoA
kinase (DPCK), presents an attractive target for drug development due to its critical role in

cellular metabolism. This guide provides a comparative overview of the kinetic properties of

DPCK from various organisms, offering valuable insights for researchers, scientists, and

professionals in drug development.

The kinetic parameters of DPCK, particularly the Michaelis constant (K_m) and maximum

velocity (V_max), offer a window into the enzyme's efficiency and substrate affinity. These

parameters vary significantly across different species, reflecting evolutionary adaptations and

distinct metabolic demands. Understanding these differences is paramount for the targeted

design of selective inhibitors.

Comparative Kinetic Data of Dephospho-CoA
Kinase
The following table summarizes the key kinetic parameters of DPCK from several species for

its two primary substrates: dephospho-CoA (dCoA) and a nucleotide triphosphate (NTP),

typically ATP.
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Species Substrate K_m (μM) V_max Notes

Escherichia coli dCoA 740 Not specified -

ATP 140 Not specified -

Entamoeba

histolytica

(EhDPCK1)

dCoA 114 ± 19 Not specified
Utilizes various

NTPs.[1]

ATP 19.6 ± 1.2 Not specified

GTP shows 33%

activity relative to

ATP.[1]

Entamoeba

histolytica

(EhDPCK2)

dCoA 57.9 ± 6.1 Not specified -

ATP 15.0 ± 2.4 Not specified -

Homo sapiens dCoA 5.2 Not specified

Part of a

bifunctional

enzyme with

phosphopantethe

ine

adenylyltransfera

se.[1]

ATP 192 Not specified [1]

Plasmodium

falciparum
dCoA 105.3 ± 10.2

5.18 ± 0.29

μmol/min/mg

Exhibits

hyperbolic

saturation

kinetics for both

substrates.[2][3]

[4]

ATP 88.14 ± 11.03
5.18 ± 0.29

μmol/min/mg
[2][3][4]

Thermococcus

kodakarensis

dCoA 1,100 ± 100 110 ± 4 U/mg Prefers GTP

over other NTPs.
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[5]

GTP 580 ± 50 110 ± 4 U/mg

Activity with UTP

shows substrate

inhibition at high

concentrations.

[5][6]

Note: The V_max values are reported as found in the literature and may not be directly

comparable due to differences in experimental conditions and enzyme purity. One unit (U) of

DPCK activity is defined as the amount of enzyme that catalyzes the formation of 1 µmole of

product per minute.[7]

Coenzyme A Biosynthesis Pathway
Dephospho-CoA kinase catalyzes the terminal step in the universally conserved coenzyme A

biosynthetic pathway. The pathway begins with the phosphorylation of pantothenate (Vitamin

B5) and proceeds through a series of enzymatic reactions to produce CoA, a vital cofactor in

numerous metabolic processes, including the Krebs cycle and fatty acid metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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